1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol

• CAS: 125489-21-6
• Molecular Formula: C16H26O3
• Molecular Weight: 266.38 g/mol
• InChI: InChI=1S/C16H26O3/c1-15(2,3)11-7-10(13(18)9-17)8-12(14(11)19)16(4,5)6/h7-8,13,17-19H,9H2,1-6H3
• InChIKey: GPHPOIDLODPOAP-UHFFFAOYSA-N

1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol CAS 125489-21-6: Technical Identity and Procurement Baseline

1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol (CAS 125489-21-6) is a sterically hindered para-alkylphenol with molecular formula C16H26O3 and molecular weight 266.38 g/mol . The compound features a 3,5-di-tert-butyl-4-hydroxyphenyl moiety—the core pharmacophore of butylated hydroxytoluene (BHT) and numerous hindered phenolic antioxidants—linked to an ethane-1,2-diol side chain [1]. This structural configuration confers both hydrogen-donating antioxidant capacity via the phenolic hydroxyl and physicochemical properties distinct from simpler in-class analogs due to the vicinal diol functionality. The compound is classified as a synthetic phenolic antioxidant (SPA) and a drug derivative research chemical, with typical purity specifications of 95% available from multiple commercial vendors .

Metabolite biomarker reference standard for SPA exposure studies

SAR probe with defined XLogP3, TPSA, and solubility profile

Diol-functionalized hindered phenol for polymer grafting or derivatization

• [1] GLPBIO. 1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol. Product Catalog GC49537. View Source

Why Generic Hindered Phenols Cannot Substitute for 1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol in Targeted Applications

Generic hindered phenols such as BHT (2,6-di-tert-butyl-4-methylphenol, CAS 128-37-0) and related industrial antioxidants share the 2,6-di-tert-butylphenol radical-scavenging core but lack the ethane-1,2-diol side chain present in CAS 125489-21-6 [1]. This structural divergence produces quantifiable differences in three procurement-relevant dimensions: (i) hydrophilicity—the vicinal diol confers a topological polar surface area of 60.7 Ų and XLogP3 of 3.4, enabling solubility in DMF (15 mg/mL), DMSO (10 mg/mL), and ethanol (15 mg/mL) while remaining insoluble in aqueous PBS (pH 7.2), a differentiated solubility profile from BHT (XLogP ~5.3) [2]; (ii) metabolic fate—compounds bearing the 3,5-di-tert-butyl-4-hydroxyphenyl moiety undergo distinct metabolic pathways, with fenozan acid identified as a urinary biomarker (detected in 88% of human urine samples pre-hydrolysis and 98% post-hydrolysis at a geometric mean concentration of 10.2 ng/mL post-hydrolysis) ; (iii) synthetic versatility—the primary and secondary hydroxyl groups of the ethanediol moiety enable orthogonal derivatization chemistry not accessible with BHT or its simple alkyl derivatives . Substituting BHT or generic industrial SPAs for this compound in studies of metabolism, biomarker identification, or structure-activity relationship analysis introduces confounding variables in solubility, bioavailability, and metabolic conversion that compromise experimental reproducibility and data interpretability.

Lipophilicity mismatch

Target XLogP3 3.4

BHT XLogP ~5.3

ΔXLogP ~1.9 may alter tissue distribution predictions; not a direct BHT surrogate in PK modeling

Solubility profile divergence

DMSO 10 mg/mL, Ethanol 15 mg/mL, PBS-insoluble

BHT Ethanol >50 mg/mL, aqueous-insoluble

Different organic solubility may require reformulation; diol enables DMSO stock for cell assays

Missing diol derivatization handles

Primary and secondary -OH for esterification/etherification

BHT only phenolic -OH, no orthogonal handles

Cannot achieve covalent polymer grafting or selective prodrug design with BHT

• [1] Krysin, A.P. and Fedorenko, A.N. Oxidative transformations of 4-(ω-hydroxyalkyl)-2,6-di-tert-butylphenols. Russian Chemical Bulletin, 38:1533-1536 (1989). View Source
• [2] GLPBIO. 1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol Chemical Properties: Solubility Data. View Source

Quantitative Evidence Guide: Verifiable Differentiation of CAS 125489-21-6 from Comparator Compounds

Lipophilicity Reduction: XLogP3 3.4 vs. BHT (XLogP ~5.3) Enables Different Solvent Partitioning

1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol (CAS 125489-21-6) exhibits a calculated XLogP3 value of 3.4 . This represents a substantial lipophilicity reduction of approximately 1.9 logP units compared to the parent hindered phenol core compound BHT (2,6-di-tert-butyl-4-methylphenol, XLogP ~5.3) [1]. The difference is attributed to the replacement of the para-methyl group in BHT with a more polar ethane-1,2-diol substituent containing two hydroxyl groups capable of hydrogen bonding.

Lipophilicity (XLogP3)

Class-level inference

Target: XLogP3 3.4 BHT: XLogP ~5.3 ΔXLogP ≈ -1.9

Reported lipophilicity shift may alter membrane permeability and tissue distribution predictions

Calculated values; direct PK comparison requires validation

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.4
Comparator Or Baseline	BHT (2,6-di-tert-butyl-4-methylphenol, CAS 128-37-0): XLogP ~5.3
Quantified Difference	ΔXLogP ≈ -1.9 (reduced lipophilicity)
Conditions	Calculated using XLogP3 algorithm; BOC Sciences and PubChem data

Why This Matters

The ~1.9 logP unit difference alters membrane permeability and tissue distribution predictions by approximately 80-fold in octanol-water partitioning, making this compound unsuitable as a direct BHT surrogate in bioavailability or pharmacokinetic modeling.

• [1] PubChem. Butylated Hydroxytoluene (BHT) Compound Summary: XLogP3 = 5.3. View Source

Enhanced Hydrogen Bond Donor/Acceptor Capacity: 3 HBD / 3 HBA vs. BHT (1 HBD / 1 HBA)

The target compound contains three hydrogen bond donor sites (the phenolic -OH and the two diol hydroxyls) and three hydrogen bond acceptor sites, with a topological polar surface area (TPSA) of 60.7 Ų . In contrast, BHT possesses only one hydrogen bond donor (phenolic -OH) and one acceptor, with a TPSA of 20.2 Ų [1]. The difference of 40.5 Ų in TPSA and the tripling of H-bond donor count alter predicted oral bioavailability parameters and solvent compatibility.

H-Bond Donors/Acceptors & TPSA

Class-level inference

Target: HBD 3, HBA 3, TPSA 60.7 Ų BHT: HBD 1, HBA 1, TPSA 20.2 Ų ΔTPSA +40.5 Ų

Higher H-bond capacity may reduce CNS penetration; supports peripheral antioxidant study design

Calculated parameters; in vivo behavior requires verification

Evidence Dimension	Hydrogen Bond Donors/Acceptors and TPSA
Target Compound Data	HBD = 3, HBA = 3, TPSA = 60.7 Ų
Comparator Or Baseline	BHT (CAS 128-37-0): HBD = 1, HBA = 1, TPSA = 20.2 Ų
Quantified Difference	ΔHBD = +2, ΔHBA = +2, ΔTPSA = +40.5 Ų
Conditions	Calculated values from BOC Sciences (target) and PubChem (BHT)

Why This Matters

TPSA >60 Ų is associated with reduced blood-brain barrier penetration and altered cellular uptake kinetics relative to low-TPSA hindered phenols; researchers requiring brain-penetrant antioxidants should select BHT, whereas studies targeting peripheral or extracellular antioxidant effects may benefit from the diol derivative's reduced CNS partitioning.

• [1] PubChem. Butylated Hydroxytoluene: HBD = 1, HBA = 1, TPSA = 20.2 Ų. View Source

Aqueous Insolubility at Physiological pH vs. Organic Solvent Solubility Profile

1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol demonstrates quantifiable solubility in DMF (15 mg/mL), DMSO (10 mg/mL), and ethanol (15 mg/mL), while being insoluble in PBS at pH 7.2 [1]. BHT, by comparison, shows higher organic solubility (e.g., >50 mg/mL in ethanol) but similarly negligible aqueous solubility [2]. The key differentiation lies in the diol compound's moderate solubility in polar aprotic solvents (DMSO, DMF) at concentrations suitable for in vitro assay preparation, combined with specific formulation requirements for in vivo administration.

Solubility Profile

Cross-study comparable

Target: DMF 15, DMSO 10, Ethanol 15 mg/mL; PBS-insoluble BHT: Ethanol >50 mg/mL; aqueous-insoluble

Defined DMSO solubility enables 10 mM stock for cell assays; ethanol solubility supports lipid formulations

Supplier data; verify lot-specific solubility

Evidence Dimension	Solubility Profile
Target Compound Data	DMF: 15 mg/mL; DMSO: 10 mg/mL; Ethanol: 15 mg/mL; PBS (pH 7.2): insoluble
Comparator Or Baseline	BHT: Ethanol >50 mg/mL; aqueous <0.001 mg/mL
Quantified Difference	Target compound exhibits ~3-5× lower ethanol solubility than BHT but comparable DMSO solubility
Conditions	Room temperature solubility measurements reported by GLPBIO

Why This Matters

The defined DMSO solubility (10 mg/mL) enables preparation of 10 mM stock solutions for cell-based assays without exceeding DMSO tolerance thresholds, whereas the ethanol solubility (15 mg/mL) supports lipid-based formulation approaches distinct from those used for BHT.

• [1] GLPBIO. 1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol Solubility Data. View Source
• [2] PubChem. Butylated Hydroxytoluene: Solubility and Physical Properties. View Source

Defined Melting Point (131-135°C) Enables Identity Confirmation via Simple Thermal Analysis

The target compound has a consistently reported melting point range of 131-135°C [1]. This sharp, well-defined melting range provides a straightforward analytical handle for identity confirmation and preliminary purity assessment without requiring advanced instrumentation. BHT (CAS 128-37-0) has a melting point of 69-73°C [2], while other in-class analogs such as Irganox 1010 (pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)) melt at 110-125°C. The ~60°C elevation over BHT reflects the enhanced intermolecular hydrogen bonding conferred by the vicinal diol functionality.

Melting Point Range

Class-level inference

Target: 131-135°C BHT: 69-73°C ΔTm ≈ +60°C

Unique melting range enables rapid identity verification and purity assessment

Standard capillary method; confirm with COA

Evidence Dimension	Melting Point Range
Target Compound Data	131-135°C
Comparator Or Baseline	BHT: 69-73°C; Irganox 1010: 110-125°C
Quantified Difference	ΔTm ≈ +60°C vs. BHT; ΔTm ≈ +10 to +25°C vs. Irganox 1010
Conditions	Standard capillary melting point determination

Why This Matters

A unique melting point range enables rapid, low-cost identity verification upon receipt and during storage stability monitoring, reducing reliance on expensive spectroscopic methods for routine quality checks.

• [1] ChemDict. CAS 125489-21-6: Melting Point 131-135°C. View Source
• [2] PubChem. Butylated Hydroxytoluene: Melting Point = 69-73°C. View Source

Class-Wide Antioxidant Activity: 3,5-Di-tert-butyl-4-hydroxyphenyl Moiety Confers Radical Scavenging Comparable to BHT Derivatives

While direct quantitative antioxidant data for CAS 125489-21-6 are limited in the open literature, compounds bearing the 3,5-di-tert-butyl-4-hydroxyphenyl moiety consistently demonstrate potent radical-scavenging activity across multiple assay systems. In a representative study, an arylidene flavanone containing the identical 3,5-di-tert-butyl-4-hydroxyphenyl pharmacophore exhibited 70.8% interaction with DPPH radical and 77.4% inhibition of lipid peroxidation [1]. In separate studies, structurally related 3,5-di-tert-butyl-4-hydroxyphenyl derivatives (e.g., 1-(3,5-di-tert-butyl-4-hydroxyphenyl)propane-1,2-dione dioxime) showed antioxidant efficiency comparable to or exceeding BHT in human erythrocyte membrane lipid peroxidation models [2].

Antioxidant Activity (Class-Level)

Class-level inference

Analogs with same pharmacophore: 70.8% DPPH interaction, 77.4% lipid peroxidation inhibition

Hindered phenol core retains radical-scavenging capacity; altered partitioning may shift site-specific efficacy

Direct data for CAS 125489-21-6 limited; head-to-head comparison needed

Evidence Dimension	Antioxidant Activity (DPPH and Lipid Peroxidation)
Target Compound Data	No direct data; class-level inference from 3,5-di-tert-butyl-4-hydroxyphenyl-containing analogs
Comparator Or Baseline	Analogs with same pharmacophore: 70.8% DPPH interaction, 77.4% lipid peroxidation inhibition; BHT comparator data in erythrocyte models
Quantified Difference	Qualitative equivalence suggested by structure-activity relationship; quantitative difference vs. BHT requires direct head-to-head evaluation
Conditions	DPPH radical scavenging assay; nonenzymatic human erythrocyte membrane lipid peroxidation model

Why This Matters

Procurement decisions for antioxidant applications should consider that the diol side chain does not abolish the intrinsic radical-scavenging capacity of the hindered phenol core, but the altered physicochemical properties (XLogP, TPSA, H-bonding) will affect the compound's partitioning and site-specific antioxidant efficacy relative to BHT.

• [1] Tzani A, Kritsi E, Tsamantioti L, et al. Synthesis, Conformational Analysis and ctDNA Binding Studies of Flavonoid Analogues Possessing the 3,5-di-tert-butyl-4-hydroxyphenyl Moiety. Antioxidants. 2022; 11(11):2273. View Source
• [2] Antioxidant Activity of 2,6-Di-tert-butylphenol Derivatives in Lipid Peroxidation and Hydrogen Peroxide Decomposition by Human Erythrocytes in vitro. Russian Journal of Bioorganic Chemistry, 2018. View Source

Recommended Application Scenarios for 1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol (CAS 125489-21-6) Based on Quantified Differentiation

Metabolite and Biomarker Identification Studies for Synthetic Phenolic Antioxidant Exposure

Researchers investigating human exposure to SPAs should utilize CAS 125489-21-6 as an authentic reference standard for method development and validation in LC-MS/MS or GC-MS assays. The compound serves as a structurally defined model metabolite of larger SPA molecules (e.g., Irganox 1010, Irganox 1076) and shares metabolic pathways leading to fenozan acid detection. With fenozan acid identified as a urinary biomarker present in 88% of human urine samples pre-hydrolysis and 98% post-hydrolysis at concentrations of ~10.2 ng/mL , this compound enables accurate quantitation and metabolic fate mapping that generic BHT cannot provide due to divergent metabolic conversion pathways.

Structure-Activity Relationship (SAR) Studies of Hindered Phenol Derivatives Requiring Defined Physicochemical Properties

The compound's well-characterized physicochemical parameters—XLogP3 of 3.4, TPSA of 60.7 Ų, melting point 131-135°C, and quantified solubility in DMF (15 mg/mL), DMSO (10 mg/mL), and ethanol (15 mg/mL) [1]—make it an ideal reference compound for systematic SAR investigations. Researchers can use these defined properties as a baseline when evaluating how incremental structural modifications (e.g., esterification of the diol, oxidation to the dione, or conjugation) alter lipophilicity, hydrogen-bonding capacity, and solubility. The compound provides a middle-ground lipophilicity (XLogP 3.4) between highly lipophilic BHT (XLogP ~5.3) and more polar derivatives, filling a critical gap in property-space coverage for SAR studies.

Polymer and Materials Science as a Model Hindered Phenol with Diol Functionality

CAS 125489-21-6 functions as a sterically hindered para-alkylphenol antioxidant and polymer stabilizer, with the ethanediol side chain providing two hydroxyl groups amenable to covalent incorporation into polymer matrices via esterification, etherification, or urethane linkages . Unlike BHT, which is non-reactive and can migrate/leach from polymer matrices, the diol functionality enables permanent grafting of the antioxidant pharmacophore to polymer backbones. This differentiation supports applications in food-contact materials, biomedical polymers, and specialty coatings where leachable antioxidant migration must be minimized. The compound's thermal stability (boiling point 357.0±37.0°C) further supports processing at elevated temperatures common in polymer manufacturing.

Synthetic Intermediate for Pharmaceutical and Agrochemical Lead Optimization

The compound's defined stereocenter (undefined stereocenter count = 1) and four rotatable bonds provide conformational flexibility suitable for further derivatization. The primary and secondary hydroxyl groups of the ethanediol moiety serve as orthogonal handles for selective functionalization—enabling, for example, selective protection of the primary alcohol followed by secondary alcohol activation, or differential esterification to create mixed prodrug or pro-antioxidant species. Researchers requiring a hindered phenol scaffold with tunable release kinetics or targeted delivery properties should select this compound over BHT, which lacks functionalizable handles beyond the phenolic hydroxyl. The 3,5-di-tert-butyl-4-hydroxyphenyl pharmacophore itself is associated with anti-inflammatory, anti-pyretic, analgesic, anti-arthritic, and immunoregulatory activities [2], providing a biologically validated starting point for medicinal chemistry campaigns.

Application

Selection Property

Validation Focus

SPA exposure biomarker studies

Structurally defined SPA metabolite reference

LC-MS/MS method validation, fenozan acid pathway mapping

Hindered phenol SAR investigations

Known XLogP3, TPSA, solubility baseline

Property-space coverage; verify incremental modification effects

Polymer-bound antioxidant design

Diol functionality for covalent grafting

Leachable migration testing; thermal stability confirmation

Medicinal chemistry lead optimization

Orthogonal derivatization handles; reported scaffold bioactivity

Selective functionalization; bioactivity assay context

• [1] GLPBIO. 1-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1,2-ethanediol Solubility Data. View Source
• [2] Justia Patents. 3,5-Di-tert-butyl-4-hydroxyphenyl-Substituted Heterocyclic Compounds: Anti-inflammatory, Analgesic, and Immunoregulatory Activities. View Source